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A Comparative Analysis of Ceramide NG and
Ceramide EOP in Skin Hydration
For Researchers, Scientists, and Drug Development Professionals

Ceramides, a class of lipid molecules, are integral components of the stratum corneum, the

outermost layer of the epidermis. They play a critical role in maintaining the skin's barrier

function and regulating its water-holding capacity. Among the various subclasses of ceramides,

Ceramide NG and Ceramide EOP possess distinct structural and functional attributes that

differentially impact skin hydration. This guide provides an objective comparison of their

performance, supported by available scientific insights, to aid in the research and development

of advanced dermatological and cosmetic formulations.

Structural and Functional Overview
Ceramides are composed of a sphingoid base linked to a fatty acid via an amide bond. The

specific type of sphingoid base and fatty acid determines the ceramide's classification and its

unique properties.

Ceramide NG (N-stearoyl-phytosphingosine), also known as Ceramide 2, is characterized by a

non-hydroxylated fatty acid attached to a sphingosine base. This structure allows Ceramide
NG to form dense and highly organized lipid structures within the intercellular matrix of the

stratum corneum.[1] This tight packing contributes to a robust and impermeable skin barrier,
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effectively shielding against external aggressors and preventing excessive water loss.[1] Its

stable molecular arrangement provides long-term resilience to the skin barrier.[1]

Ceramide EOP (Ester-linked omega-hydroxy fatty acid-phytosphingosine), or Ceramide 1,

possesses a unique and more complex structure. It features a very long-chain omega-hydroxy

fatty acid that is ester-linked to another fatty acid, typically linoleic acid.[2][3] This extended

structure is believed to play a crucial "binding" or "rivet" role, effectively linking adjacent lipid

lamellae together.[2] This function is vital for the overall organization, cohesion, and flexibility of

the stratum corneum.[4] The presence of linoleic acid in Ceramide EOP is also significant, as

this essential fatty acid is crucial for barrier repair.[2]

The following diagram illustrates the fundamental structural difference between a non-

hydroxylated ceramide like Ceramide NG and an ester-linked ceramide like Ceramide EOP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [functional differences between Ceramide NG and
Ceramide EOP in skin hydration]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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